Dodecyl(dimethyl)[(triethoxysilyl)methyl]phosphanium chloride

• CAS No.: 62117-36-6
• Molecular Formula: C21H48ClO3PSi
• Molecular Weight: 443.1 g/mol
• IUPAC Name: dodecyl-dimethyl-(triethoxysilylmethyl)phosphanium;chloride
• InChI: InChI=1S/C21H48O3PSi.ClH/c1-7-11-12-13-14-15-16-17-18-19-20-25(5,6)21-26(22-8-2,23-9-3)24-10-4;/h7-21H2,1-6H3;1H/q+1;/p-1
• InChI Key: IQNAVEMFNDBCGJ-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCC[P+](C)(C)C[Si](OCC)(OCC)OCC.[Cl-]

Description

Dodecyl(dimethyl)[(triethoxysilyl)methyl]phosphanium chloride: is a quaternary ammonium compound known for its versatile applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a dodecyl chain, a dimethyl group, and a triethoxysilyl group attached to a phosphanium chloride core.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Dodecyl(dimethyl)[(triethoxysilyl)methyl]phosphanium chloride typically involves the reaction of dodecyl(dimethyl)phosphine with triethoxysilane in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{Dodecyl(dimethyl)phosphine} + \text{Triethoxysilane} \rightarrow \text{this compound}$$Dodecyl(dimethyl)phosphine+Triethoxysilane→Dodecyl(dimethyl)[(triethoxysilyl)methyl]phosphanium chloride

Industrial Production Methods: In industrial settings, the production of this compound involves large-scale reactions using high-purity reagents and advanced equipment to ensure consistent quality and yield. The process may include additional purification steps such as distillation or recrystallization to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions: Dodecyl(dimethyl)[(triethoxysilyl)methyl]phosphanium chloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form lower oxidation state compounds.

Substitution: The compound can undergo substitution reactions where one or more groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

Chemistry: In chemistry, Dodecyl(dimethyl)[(triethoxysilyl)methyl]phosphanium chloride is used as a silane coupling agent, which helps in the formation of strong bonds between organic and inorganic materials. It is also employed in the synthesis of various organosilicon compounds.

Biology: The compound is used in biological research for its antimicrobial properties. It is effective against a wide range of bacteria and fungi, making it useful in the development of disinfectants and preservatives.

Medicine: In medicine, this compound is explored for its potential use in drug delivery systems. Its unique structure allows it to interact with biological membranes, facilitating the transport of therapeutic agents.

Industry: Industrially, the compound is used in the production of coatings, adhesives, and sealants. Its ability to enhance the adhesion between different materials makes it valuable in various manufacturing processes.

Mechanism of Action

The mechanism of action of Dodecyl(dimethyl)[(triethoxysilyl)methyl]phosphanium chloride involves its interaction with cellular membranes. The compound disrupts the lipid bilayers, leading to the leakage of cellular contents and ultimately cell death. This mechanism is particularly effective against microbial cells, making it a potent antimicrobial agent.

Comparison with Similar Compounds

Didecyldimethylammonium chloride: Another quaternary ammonium compound with similar antimicrobial properties.

Dimethyldioctadecylammonium chloride: A longer-chain analogue with enhanced hydrophobic interactions.

Uniqueness: Dodecyl(dimethyl)[(triethoxysilyl)methyl]phosphanium chloride stands out due to its unique triethoxysilyl group, which imparts additional functionality and versatility. This group allows the compound to act as a coupling agent, enhancing its applications in various fields.